Cas no 22828-29-1 (Benzene,1,1'-(1E,3E,5E,7E)-1,3,5,7-octatetraene-1,8-diylbis-)

• Product Name: Benzene,1,1'-(1E,3E,5E,7E)-1,3,5,7-octatetraene-1,8-diylbis-
• CAS No: 22828-29-1
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 275322
• PubChem ID: 5377501
• Update Time: 2025-04-19

Benzene,1,1'-(1E,3E,5E,7E)-1,3,5,7-octatetraene-1,8-diylbis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(1E,3E,5E,7E)-1,3,5,7-octatetraene-1,8-diylbis-
• 1,3,5,7-Octatetraene, 1,8-diphenyl-, (all-E)-
• All-trans-Diphenyloctatetraene
• Benzene,1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-
• 1,8-Diphenyloctatetraene
• CS-0435184
• EINECS 221-198-7
• 3029-40-1
• 1,3,5,7-Octatetraene, 1,8-diphenyl-
• 1,8-Diphenyl-1,3,5,7-octatetraene
• (1E ,3E ,5E ,7E )-1,8-Diphenylocta-1,3,5,7-tetraene
• .alpha.,.omega.-Diphenyloctatetraene
• AKOS024319701
• Benzene, 1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-
• NSC 10212
• 8-Phenyl-1,3,5,7-octatetraenyl]benzene
• Benzene, 1,1'-(1,3,5,7-octatetraene-1,8-diyl)bis-, (all-E)-
• [(1E,3E,5E,7E)-8-phenylocta-1,3,5,7-tetraenyl]benzene
• (1E,3E,5E,7E)-1,8-Diphenylocta-1,3,5,7-tetraene
• 1,8-Diphenylocta-1,3,5,7-tetraene
• ZENGMMQJMCPHTK-FPPPDJHPSA-N
• 22828-29-1

• Inchi： 1S/C20H18/c1(3-7-13-19-15-9-5-10-16-19)2-4-8-14-20-17-11-6-12-18-20/h1-18H/b3-1+,4-2+,13-7+,14-8+
• InChI Key： ZENGMMQJMCPHTK-FPPPDJHPSA-N
• SMILES： C1(/C=C/C=C/C=C/C=C/C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.023
• Boiling Point: 444.9°Cat760mmHg
• Flash Point: 250.2°C
• PSA: 0